Cas no 3265-72-3 (4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid)

• Product name: 4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid
• CAS No: 3265-72-3
• MF: C₁₀H₄O₃F₄
• MW: 248.13056
• CID: 322357
• PubChem ID: 4962297

4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid, 4,5,6,7-tetrafluoro-2-methyl-
• 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylic acid
• EN300-13211
• DTXSID00407055
• 4,5,6,7-Tetrafluoro-2-methylbenzofuran-3-carboxylic acid
• AKOS001072291
• J-018822
• HMS1771P21
• 3-Benzofurancarboxylicacid,4,5,6,7-tetrafluoro-2-methyl-
• Oprea1_608079
• 3265-72-3
• C10H4F4O3
• Z89283951
• 4,5,6,7-Tetrafluoro-2-methylbenzofuran-3-carboxylicacid
• 4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid

• MDL： MFCD00113543
• Inchi： InChI=1S/C10H4F4O3/c1-2-3(10(15)16)4-5(11)6(12)7(13)8(14)9(4)17-2/h1H3,(H,15,16)
• InChI Key： PCQIMPCKDMEBLS-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C(=C(C(=C2O1)F)F)F)F)C(=O)O

Computed Properties

• Exact Mass: 248.00962
• Monoisotopic Mass: 248.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid

4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic Acid (CAS No. 3265-72-3): A Comprehensive Overview

4,5,6,7-Tetrafluoro-2-methyl-1-benzofuran-3-carboxylic acid, also known by its CAS registry number 3265-72-3, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzofurans, which are heterocyclic aromatic compounds consisting of a benzene ring fused to a furan ring. The presence of four fluorine atoms at positions 4, 5, 6, and 7 on the benzofuran ring, along with a methyl group at position 2 and a carboxylic acid group at position 3, imparts unique electronic and physical properties to this molecule.

The synthesis of 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylic acid typically involves multi-step organic reactions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into aromatic systems. For instance, the use of electrophilic fluorination reagents such as electrofluorination or N-fluoropyridinium salts has been reported in the literature to achieve high yields of this compound. The methyl group at position 2 is often introduced via alkylation or Friedel-Crafts alkylation reactions, while the carboxylic acid group is typically installed through oxidation of an alcohol or via direct synthesis using appropriate precursors.

The physical properties of CAS No. 3265-72-3 are influenced by its highly fluorinated structure. Fluorine atoms are known to exhibit strong electron-withdrawing effects due to their high electronegativity. This results in increased acidity of the carboxylic acid group and enhanced stability of the aromatic system. The melting point and boiling point of this compound are significantly higher than those of non-fluorinated analogs due to the strong van der Waals forces resulting from the fluorine atoms. Additionally, the presence of multiple fluorine atoms imparts hydrophobicity to the molecule, making it suitable for applications in water-repellent materials.

The chemical structure of 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and materials science. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for developing novel therapeutic agents targeting various disease states. Recent studies have demonstrated its ability to modulate specific biological pathways through interactions with key proteins and enzymes.

In materials science, the unique electronic properties of this compound make it an attractive candidate for use in organic electronics. The fluorinated benzofuran core exhibits excellent charge transport properties and high thermal stability, which are desirable traits for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have also investigated its potential as a building block for constructing advanced materials with tailored optical and electronic properties.

The latest research on CAS No. 3265-72-3 has focused on understanding its role in supramolecular chemistry and self-assembling systems. The combination of hydrogen bonding capabilities from the carboxylic acid group and π–π interactions from the aromatic system enables this compound to form complex supramolecular architectures. These structures have potential applications in drug delivery systems and molecular recognition technologies.

In conclusion, 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylic acid (CAS No. 3265-72-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.